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Introduction

Vinyl iodides are pivotal intermediates in modern organic synthesis, offering a reliable and
versatile platform for the stereospecific construction of carbon-carbon and carbon-heteroatom
bonds. Their high reactivity and the stereoretentive nature of many of their coupling reactions
make them indispensable tools for the synthesis of complex molecules, including natural
products, pharmaceuticals, and advanced materials.[1] The carbon-iodine bond in vinyl
iodides is the weakest among vinyl halides, facilitating oxidative addition to transition metal
catalysts under mild conditions.[1] This high reactivity, combined with the ability to prepare
vinyl iodides with well-defined (E)- or (Z)-geometry, allows for the precise transfer of
stereochemical information into the final alkene product.

This document provides detailed application notes and experimental protocols for key
stereospecific reactions involving vinyl iodides, including Suzuki-Miyaura, Stille, Heck,
Sonogashira, and Negishi couplings, as well as the Nozaki-Hiyama-Kishi reaction.

General Workflow for Stereospecific Alkene
Synthesis using Vinyl lodides

The stereospecific synthesis of alkenes using vinyl iodides generally follows a two-step
sequence:
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» Stereoselective Synthesis of Vinyl lodide: The synthesis of the vinyl iodide precursor with
the desired (E)- or (Z)-configuration is crucial. Common methods include hydroiodination of
alkynes, iododemetalation of vinyl organometallics, and olefination reactions like the Takai-
Utimoto and Stork-Zhao olefinations.[1]

o Stereoretentive Cross-Coupling: The vinyl iodide is then coupled with a suitable partner
using a transition metal-catalyzed reaction that proceeds with retention of the double bond
geometry.
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Step 1: Stereoselective Synthesis of Vinyl Iodide

Alkyne Aldehyde/Ketone

Hygdroiodination

(E)- or (2)-Vinyl lodide

Step 2: Stereoretentive Cross-Coupling

Vinyl Organometallic

Takai/Stork-Zhao Olefination lododemetalation

Organoboron (Suzuki)
Organotin (Stille)
Alkene (Heck)
Alkyne (Sonogashira)
Organozinc (Negishi)
Aldehyde (NHK)

(E)- or (2)-Vinyl lodide

Pd or Ni/Cr Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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